Cas no 3811-31-2 (Isotetracycline)

• Product Name: Isotetracycline
• CAS No: 3811-31-2
• MF: C₂₂H₂₄N₂O₈
• MW: 444.434566497803
• CID: 1487651
• PubChem ID: 101664527
• Update Time: 2025-08-01

Isotetracycline Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[amino(hydroxy)methylidene]-4-(dimethylamino)-8a-hydroxy-6-(4-hydroxy-1-methyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)tetrahydronaphthalene-1,3,8(2H,4H,5H)-trione
• 4-(dimethylamino)-1,8a-dihydroxy-6-(4-hydroxy-1-methyl-3-oxo-2-benzofuran-1-yl)-3,8-dioxo-4a,5,6,7-tetrahydro-4H-naphthalene-2-carboxamide
• Isotetracycline
• 3811-31-2
• (4S,4aS,6S,8aR)-4-(dimethylamino)-1,8a-dihydroxy-6-[(1S)-4-hydroxy-1-methyl-3-oxo-2-benzofuran-1-yl]-3,8-dioxo-4a,5,6,7-tetrahydro-4H-naphthalene-2-carboxamide

• Inchi： 1S/C22H24N2O8/c1-21(10-5-4-6-12(25)14(10)20(30)32-21)9-7-11-16(24(2)3)17(27)15(19(23)29)18(28)22(11,31)13(26)8-9/h4-6,9,11,16,25,28,31H,7-8H2,1-3H3,(H2,23,29)/t9-,11-,16-,21-,22-/m0/s1
• InChI Key： FBFMFLWQGROEOB-GTCCLLRZSA-N
• SMILES： O1C(C2C(=CC=CC=2[C@]1(C)[C@@H]1CC([C@@]2(C(=C(C(N)=O)C([C@H]([C@@H]2C1)N(C)C)=O)O)O)=O)O)=O

Computed Properties

• Exact Mass: 444.15326573g/mol
• Monoisotopic Mass: 444.15326573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 168Ų

Additional information on Isotetracycline

Isotetracycline (CAS No. 3811-31-2): An Overview of Its Properties, Applications, and Recent Research

Isotetracycline, also known by its CAS number 3811-31-2, is a tetracycline antibiotic that has been widely studied and utilized in various medical and research applications. This compound is a derivative of tetracycline and shares many of its pharmacological properties, including broad-spectrum antibacterial activity. In this article, we will delve into the chemical structure, biological activities, clinical applications, and recent advancements in the research of Isotetracycline.

Chemical Structure and Properties

Isotetracycline is a member of the tetracycline family of antibiotics. Its chemical formula is C₂₂H₂₄N₂O₉, and it has a molecular weight of 444.43 g/mol. The compound features a characteristic tetracyclic core structure, which is responsible for its antibacterial activity. The presence of multiple hydroxyl and ketone groups contributes to its solubility and stability in aqueous environments. These properties make Isotetracycline suitable for various pharmaceutical formulations, including oral and topical applications.

Biological Activities

The primary mechanism of action for Isotetracycline involves binding to the 30S ribosomal subunit of bacteria, thereby inhibiting protein synthesis. This interference with bacterial protein synthesis leads to the inhibition of bacterial growth and replication. Isotetracycline exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a valuable tool in the treatment of various infections.

In addition to its antibacterial properties, recent research has explored the potential of Isotetracycline in other therapeutic areas. Studies have shown that tetracyclines, including Isotetracycline, can modulate immune responses and have anti-inflammatory effects. These properties have led to investigations into their use in treating inflammatory diseases such as acne, rosacea, and certain autoimmune disorders.

Clinical Applications

Isotetracycline has been used clinically for several decades to treat a wide range of bacterial infections. It is particularly effective against respiratory tract infections, urinary tract infections, skin infections, and sexually transmitted diseases caused by susceptible bacteria. The compound's ability to penetrate tissues and cells makes it suitable for treating intracellular pathogens such as Chlamydia and Mycoplasma.

In recent years, there has been a growing interest in the use of tetracyclines for their non-antibiotic properties. For example, studies have shown that tetracyclines can inhibit matrix metalloproteinases (MMPs), which are enzymes involved in tissue remodeling and degradation. This property has potential applications in preventing or treating conditions such as periodontal disease and osteoarthritis.

Recent Research Advancements

The field of tetracycline research continues to evolve with new discoveries and applications. One area of significant interest is the development of modified tetracyclines that retain or enhance specific biological activities while reducing side effects. For instance, researchers have synthesized derivatives of Isotetracycline that exhibit improved pharmacokinetic properties and reduced toxicity.

An emerging area of research involves the use of tetracyclines as potential anticancer agents. Studies have shown that certain tetracyclines can inhibit angiogenesis, induce apoptosis, and modulate signaling pathways involved in cancer progression. While more research is needed to fully understand these mechanisms, these findings suggest that tetracyclines may have a role in cancer therapy.

Safety and Precautions

Isotetracycline requires careful consideration due to potential side effects and drug interactions. Common side effects include gastrointestinal disturbances such as nausea, vomiting, and diarrhea. Prolonged use or high doses can lead to more serious complications such as hepatotoxicity and photosensitivity.

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